Cas no 1343395-09-4 (3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole)

3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole structure
1343395-09-4 structure
Product Name:3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole
CAS No:1343395-09-4
MF:C4H6ClN3O2S
MW:195.627337932587
MDL:MFCD20285421
CID:5149545
PubChem ID:64265499
Update Time:2025-07-21

3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-(methylsulfonylmethyl)-1H-1,2,4-triazole
    • 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole
    • 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triaz ole
    • MDL: MFCD20285421
    • Inchi: 1S/C4H6ClN3O2S/c1-11(9,10)2-3-6-4(5)8-7-3/h2H2,1H3,(H,6,7,8)
    • InChI Key: MEYWNWACJDJMFO-UHFFFAOYSA-N
    • SMILES: ClC1=NNC(CS(C)(=O)=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 224
  • XLogP3: 0.2
  • Topological Polar Surface Area: 84.1

3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316919-50mg
3-Chloro-5-(methanesulfonylmethyl)-4h-1,2,4-triazole
1343395-09-4 98%
50mg
¥6168 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316919-100mg
3-Chloro-5-(methanesulfonylmethyl)-4h-1,2,4-triazole
1343395-09-4 98%
100mg
¥8564 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316919-250mg
3-Chloro-5-(methanesulfonylmethyl)-4h-1,2,4-triazole
1343395-09-4 98%
250mg
¥13204 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316919-500mg
3-Chloro-5-(methanesulfonylmethyl)-4h-1,2,4-triazole
1343395-09-4 98%
500mg
¥17798 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316919-1g
3-Chloro-5-(methanesulfonylmethyl)-4h-1,2,4-triazole
1343395-09-4 98%
1g
¥22826 2023-04-15
Enamine
EN300-3206357-1g
3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole
1343395-09-4 95%
1g
$1057.0 2023-09-04
Enamine
EN300-3206357-5g
3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole
1343395-09-4 95%
5g
$3065.0 2023-09-04
Enamine
EN300-3206357-10g
3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole
1343395-09-4 95%
10g
$4545.0 2023-09-04
Enamine
EN300-3206357-0.05g
3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole
1343395-09-4 95%
0.05g
$245.0 2023-09-04
Enamine
EN300-3206357-0.1g
3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole
1343395-09-4 95%
0.1g
$366.0 2023-09-04

Additional information on 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole

Introduction to 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole (CAS No. 1343395-09-4)

3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole, identified by the Chemical Abstracts Service Number (CAS No.) 1343395-09-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the triazole class, which is well-documented for its broad spectrum of applications, particularly in the development of drugs targeting various diseases and pests. The presence of both chloro and methanesulfonylmethyl substituents in its molecular structure enhances its reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The structural motif of 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole consists of a triazole ring system, which is characterized by three nitrogen atoms arranged in a six-membered aromatic-like cycle. This configuration is inherently stable but also allows for modifications at specific positions, such as the 3-position chloro group and the 5-position methanesulfonylmethyl group. These substituents not only contribute to the compound's unique chemical properties but also play a crucial role in determining its biological interactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole derivative has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its chloro substituent at the 3-position can be readily engaged in nucleophilic substitution reactions, allowing for further derivatization into more complex structures. Similarly, the methanesulfonylmethyl group at the 5-position provides a site for additional functionalization, enabling chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole is its potential as a scaffold for drug discovery. The triazole core is known to exhibit a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties. Researchers have leveraged this scaffold to develop molecules that target various disease pathways. For instance, derivatives of this compound have been investigated for their ability to inhibit enzymes involved in cancer cell proliferation and for their antimicrobial effects against resistant strains of bacteria.

The methanesulfonylmethyl group in particular has been recognized for its ability to enhance binding affinity and metabolic stability in drug candidates. This functional group can improve solubility and bioavailability while also contributing to selective interactions with biological targets. In combination with the chloro substituent, these features make 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the exploration of 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole derivatives. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with biological targets with high precision. This has facilitated the rapid design and optimization of novel molecules with enhanced efficacy and reduced toxicity. Additionally, high-throughput screening methods have been employed to identify promising candidates from large libraries of derivatives based on this scaffold.

The agrochemical sector has also benefited from the investigation of 3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole and its derivatives. Triazole-based compounds are widely used as fungicides due to their ability to inhibit fungal growth by disrupting ergosterol biosynthesis. The structural features of this compound make it a suitable candidate for developing new-generation agrochemicals that offer improved performance against resistant fungal strains while maintaining environmental safety.

In conclusion,3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole (CAS No. 1343395-09-4) represents a significant advancement in heterocyclic chemistry with far-reaching implications for pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new methodologies for functionalizing this scaffold,3-chloro-5-(methanesulfonylmethyl)-4H-1,2,4-triazole is poised to play an increasingly important role in addressing global challenges related to health and agriculture.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.